Cas no 897615-77-9 (N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline-4-carboxamide)

N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline-4-carboxamide structure
897615-77-9 structure
Product Name:N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline-4-carboxamide
CAS No:897615-77-9
MF:C22H13ClN4O2S
MW:432.88222193718
CID:6044773
PubChem ID:3543481
Update Time:2023-11-29

N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline-4-carboxamide
    • N-(5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-2-phenylquinoline-4-carboxamide
    • 4-Quinolinecarboxamide, N-[5-(5-chloro-2-thienyl)-1,3,4-oxadiazol-2-yl]-2-phenyl-
    • N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-phenylquinoline-4-carboxamide
    • F1374-1094
    • SCHEMBL1898024
    • AKOS024608105
    • 897615-77-9
    • Inchi: 1S/C22H13ClN4O2S/c23-19-11-10-18(30-19)21-26-27-22(29-21)25-20(28)15-12-17(13-6-2-1-3-7-13)24-16-9-5-4-8-14(15)16/h1-12H,(H,25,27,28)
    • InChI Key: VVVMCDWBYSWVGO-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=CC=2)C(C(NC2=NN=C(C3SC(Cl)=CC=3)O2)=O)=CC=1C1=CC=CC=C1

Computed Properties

  • Exact Mass: 432.0447745g/mol
  • Monoisotopic Mass: 432.0447745g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 608
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • Density: 1.458±0.06 g/cm3(Predicted)
  • pka: 9.13±0.70(Predicted)

N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline-4-carboxamide Pricemore >>

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